Cas no 2680761-67-3 (4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid
• CAS No: 2680761-67-3
• MF: C₁₂H₁₅F₃N₂O₃S
• MW: 324.319312334061
• CID: 6376894
• PubChem ID: 165939281
• Update Time: 2025-10-20

4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680761-67-3
• EN300-28294483
• 4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C12H15F3N2O3S/c1-4-5-6(2)17(10(20)12(13,14)15)11-16-7(3)8(21-11)9(18)19/h6H,4-5H2,1-3H3,(H,18,19)
• InChI Key： KJJRNCHNIAGVPE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N(C(C(F)(F)F)=O)C(C)CCC

Computed Properties

• Exact Mass: 324.07554800g/mol
• Monoisotopic Mass: 324.07554800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 98.7Ų

Additional information on 4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid

4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid (CAS No. 2680761-67-3): An Overview

4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid (CAS No. 2680761-67-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, characterized by the presence of a trifluoromethyl group and a pentan-2-yl acetamide moiety, contributes to its distinct pharmacological properties.

The thiazole ring is a fundamental component of many biologically active molecules, including antibiotics, antifungal agents, and anticancer drugs. The trifluoromethyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable functional group in drug design. The pentan-2-yl acetamide moiety adds further complexity to the molecule, potentially influencing its binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the potential of 4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid in various therapeutic areas. One notable application is in the treatment of bacterial infections. Research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is thought to involve disruption of bacterial cell wall synthesis and inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antibacterial properties, 4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid has shown promise in the field of cancer research. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative effects are attributed to its ability to induce apoptosis and cell cycle arrest at the G1 phase.

The pharmacokinetic profile of 4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid has also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These properties make it an attractive candidate for further development as an oral therapeutic agent.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicology studies have indicated that 4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid has a low toxicity profile at therapeutic doses. However, more comprehensive studies are needed to fully evaluate its safety in humans.

Current research efforts are focused on optimizing the chemical structure of 4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid to enhance its potency and selectivity. Structure-based drug design approaches are being employed to identify key structural features that contribute to its biological activity. Additionally, efforts are underway to develop prodrugs or formulations that can improve its solubility and bioavailability.

The potential applications of 4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid extend beyond antibacterial and anticancer therapies. Ongoing studies are exploring its efficacy in treating other diseases such as inflammatory disorders and neurodegenerative conditions. The multifaceted biological activities of this compound make it a promising lead for further drug discovery and development efforts.

In conclusion, 4-methyl-2-[2,2,2-trifluoro-N-(pentan-2-yl)acetamido]-1,3-thiazole-5-carboxylic acid (CAS No. 2680761-67-3) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities position it as a valuable candidate for further research and potential clinical applications. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs.